Cas no 854813-77-7 (N-(4-aminophenyl)-3-(dimethylamino)propanamide)
N-(4-aminophenyl)-3-(dimethylamino)propanamide is a specialized organic compound featuring both aromatic amine and tertiary amide functional groups. Its molecular structure, incorporating a dimethylamino substituent, enhances its reactivity and potential as an intermediate in pharmaceutical and fine chemical synthesis. The compound’s dual functionality allows for versatile applications, particularly in the development of dyes, agrochemicals, and bioactive molecules. Its well-defined purity and stability under controlled conditions make it suitable for precision reactions. The presence of the 4-aminophenyl group further facilitates selective modifications, enabling tailored derivatization for targeted research or industrial processes. This compound is valued for its consistent performance in synthetic workflows.
854813-77-7 structure
Product Name:N-(4-aminophenyl)-3-(dimethylamino)propanamide
CAS No:854813-77-7
MF:C11H17N3O
MW:207.272182226181
CID:664208
PubChem ID:16788112
Update Time:2025-06-07
N-(4-aminophenyl)-3-(dimethylamino)propanamide Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N-(4-aminophenyl)-3-(dimethylamino)-
- N-(4-aminophenyl)-3-(dimethylamino)propanamide
-
- Inchi: 1S/C11H17N3O/c1-14(2)8-7-11(15)13-10-5-3-9(12)4-6-10/h3-6H,7-8,12H2,1-2H3,(H,13,15)
- InChI Key: VKAVYGKNHRWNLO-UHFFFAOYSA-N
- SMILES: O=C(CCN(C)C)NC1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 207.137162174g/mol
- Monoisotopic Mass: 207.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 58.4Ų
N-(4-aminophenyl)-3-(dimethylamino)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B406358-25mg |
N-(4-aminophenyl)-3-(dimethylamino)propanamide |
854813-77-7 | 25mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B406358-50mg |
N-(4-aminophenyl)-3-(dimethylamino)propanamide |
854813-77-7 | 50mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B406358-250mg |
N-(4-aminophenyl)-3-(dimethylamino)propanamide |
854813-77-7 | 250mg |
$ 275.00 | 2022-06-01 | ||
| Enamine | EN300-57842-0.05g |
N-(4-aminophenyl)-3-(dimethylamino)propanamide |
854813-77-7 | 95.0% | 0.05g |
$61.0 | 2025-02-20 | |
| Enamine | EN300-57842-0.1g |
N-(4-aminophenyl)-3-(dimethylamino)propanamide |
854813-77-7 | 95.0% | 0.1g |
$89.0 | 2025-02-20 | |
| Enamine | EN300-57842-0.25g |
N-(4-aminophenyl)-3-(dimethylamino)propanamide |
854813-77-7 | 95.0% | 0.25g |
$128.0 | 2025-02-20 | |
| Enamine | EN300-57842-0.5g |
N-(4-aminophenyl)-3-(dimethylamino)propanamide |
854813-77-7 | 95.0% | 0.5g |
$241.0 | 2025-02-20 | |
| Enamine | EN300-57842-1.0g |
N-(4-aminophenyl)-3-(dimethylamino)propanamide |
854813-77-7 | 95.0% | 1.0g |
$342.0 | 2025-02-20 | |
| Enamine | EN300-57842-2.5g |
N-(4-aminophenyl)-3-(dimethylamino)propanamide |
854813-77-7 | 95.0% | 2.5g |
$669.0 | 2025-02-20 | |
| Enamine | EN300-57842-5.0g |
N-(4-aminophenyl)-3-(dimethylamino)propanamide |
854813-77-7 | 95.0% | 5.0g |
$991.0 | 2025-02-20 |
N-(4-aminophenyl)-3-(dimethylamino)propanamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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